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Compound of Interest

Compound Name: 2,2-Dimethyl-3-heptanone

Cat. No.: B099860

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS) data for 2,2-Dimethyl-3-heptanone. It includes detailed
experimental protocols and data analysis to facilitate its identification and characterization in
research and drug development settings.

Mass Spectrometry Data

The mass spectrum of 2,2-Dimethyl-3-heptanone was obtained by electron ionization (El).
The data reveals a distinct fragmentation pattern that is characteristic of the molecule's
structure.

Data Presentation

The primary ions observed in the mass spectrum of 2,2-Dimethyl-3-heptanone are
summarized in the table below. The base peak is the most intense signal, and all other
intensities are reported relative to it.
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miz Relative Intensity (%) Proposed Fragment

57 100.0 [C(CHs)s3]* (tert-butyl cation)

- 458 [CH3CH2CH2CH2CO]*
(pentanoyl cation)

41 35.4 [CsHs]* (allyl cation)

142 5.2 [M]* (Molecular lon)

113 4.2 [M - C2Hs]*

71 15.6 [CsH11]*

99 8.3 [M - CsH7]*

Note: Relative intensities are estimated from the NIST Mass Spectrum and may vary slightly
between instruments.

Fragmentation Pathway

The fragmentation of 2,2-Dimethyl-3-heptanone upon electron ionization is primarily driven by
the stability of the resulting carbocations. The most prominent fragmentation is the alpha-
cleavage, leading to the formation of the highly stable tert-butyl cation (m/z 57) and a pentanoyl
radical. Another significant alpha-cleavage event results in the formation of the pentanoyl
cation (m/z 85) and a tert-butyl radical.
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tert-Butyl cation
[C(CHS3)3]*
m/z 57 (Base Peak)

o-cleavage
. Pentanoyl cation
2,2-Dimethyl-3-heptanone a-cleavage
> [CH3(CH2)sCOJ*
(M, m/z 142) /7 85
[M - C2oHs]*
m/z 113
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« To cite this document: BenchChem. [Spectroscopic Analysis of 2,2-Dimethyl-3-heptanone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b099860#nmr-and-mass-spectrometry-data-for-2-2-
dimethyl-3-heptanone]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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